Cas no 1935288-55-3 (3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid)
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazine-5-carboxylic acid, octahydro-3-oxo-
- 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid
-
- Inchi: 1S/C9H13NO4/c11-7-4-14-6-3-1-2-5(9(12)13)8(6)10-7/h5-6,8H,1-4H2,(H,10,11)(H,12,13)
- InChI Key: AAKVATPCYFIXGZ-UHFFFAOYSA-N
- SMILES: O1C2CCCC(C(O)=O)C2NC(=O)C1
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-255960-1.0g |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid |
1935288-55-3 | 1.0g |
$1199.0 | 2023-03-01 | ||
| Enamine | EN300-255960-2.5g |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid |
1935288-55-3 | 2.5g |
$2485.0 | 2023-09-14 | ||
| Enamine | EN300-255960-5.0g |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid |
1935288-55-3 | 5.0g |
$3147.0 | 2023-03-01 | ||
| Enamine | EN300-255960-10.0g |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid |
1935288-55-3 | 10.0g |
$3958.0 | 2023-03-01 | ||
| Enamine | EN300-255960-1g |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid |
1935288-55-3 | 1g |
$1199.0 | 2023-09-14 | ||
| Enamine | EN300-255960-5g |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid |
1935288-55-3 | 5g |
$3147.0 | 2023-09-14 | ||
| Enamine | EN300-255960-10g |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid |
1935288-55-3 | 10g |
$3958.0 | 2023-09-14 |
3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid
Recent Advances in the Study of 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid (CAS: 1935288-55-3)
The compound 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid (CAS: 1935288-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery and development, especially in the design of novel therapeutic agents targeting various diseases. The unique structural features of this compound, including its benzoxazine core and carboxylic acid functionality, make it a versatile intermediate for the synthesis of biologically active molecules.
Recent studies have focused on the synthesis and optimization of 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid derivatives to enhance their pharmacological properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's utility as a key intermediate in the development of protease inhibitors, which are critical for treating viral infections such as HIV and hepatitis C. The researchers employed a multi-step synthetic route to modify the benzoxazine core, resulting in derivatives with improved binding affinity and selectivity for target enzymes.
Another significant advancement involves the application of 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid in the field of neurodegenerative diseases. A preclinical study highlighted its potential as a scaffold for designing gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment. The study reported that certain derivatives of this compound exhibited promising activity in reducing amyloid-beta peptide production, a hallmark of Alzheimer's pathology, without causing significant cytotoxicity.
In addition to its therapeutic potential, recent research has also explored the compound's role in chemical biology. For instance, a 2024 study utilized 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid as a building block for the development of fluorescent probes. These probes were designed to monitor enzymatic activity in real-time, providing valuable insights into cellular processes and disease mechanisms. The study demonstrated the compound's versatility and its ability to be functionalized for diverse applications beyond traditional drug discovery.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid derivatives. Current research efforts are focused on improving synthetic methodologies to enhance yield and purity, as well as exploring novel modifications to further expand its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically relevant therapies.
In conclusion, 3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid (CAS: 1935288-55-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from antiviral agents to neurodegenerative disease modulators, underscore its potential as a valuable tool in drug discovery. Continued research and development in this area are likely to yield innovative therapeutic strategies and deepen our understanding of complex biological systems.
1935288-55-3 (3-oxo-octahydro-2H-1,4-benzoxazine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)